[4-(Dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide

• IUPAC Name: [4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide
• InChI: InChI=1S/C19H25N7O2/c1-15-6-4-5-7-16(15)28-13-10-26(14-20)19-22-17(24(2)3)21-18(23-19)25-8-11-27-12-9-25/h4-7H,8-13H2,1-3H3
• InChI Key: KPIJMBLKONIVIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCN(C#N)C2=NC(=NC(=N2)N(C)C)N3CCOCC3
• Molecular Formula: C19H25N7O2
• Molecular Weight: 383.4 g/mol

Description

[4-(Dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(Dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the triazine ring, the introduction of the dimethylamino and morpholinyl groups, and the attachment of the cyanamide moiety. Specific reaction conditions such as temperature, solvents, and catalysts are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The process would be designed to minimize waste and reduce production costs, while adhering to safety and environmental regulations.

Chemical Reactions Analysis

Types of Reactions

[4-(Dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents for these reactions include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation may yield oxidized derivatives, while reduction could produce reduced forms of the compound.

Scientific Research Applications

Chemistry

In chemistry, [4-(Dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biological research, this compound may be used as a probe to study cellular processes and interactions. Its ability to interact with specific biomolecules makes it valuable for investigating biological pathways.

Medicine

In medicine, this compound could be explored for its potential therapeutic properties. Researchers may investigate its effects on various diseases and conditions.

Industry

In industry, this compound can be used in the development of new materials, such as polymers and coatings. Its unique properties may enhance the performance and durability of these materials.

Mechanism of Action

The mechanism of action of [4-(Dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. Detailed studies on its binding affinity and specificity are essential to fully understand its mechanism.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: Aniline derivatives with chlorine substitutions.

Steviol glycosides: Compounds responsible for the sweet taste of Stevia leaves.

Uniqueness

Compared to similar compounds, [4-(Dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-[2-(2-methylphenoxy)ethyl]cyanamide stands out due to its complex structure and diverse functional groups. This complexity allows for a wide range of chemical reactions and applications, making it a versatile compound in various fields.